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Compound of Interest

Compound Name: Disitertide

Cat. No.: B515574 Get Quote

This guide provides detailed protocols and troubleshooting advice for the successful

reconstitution of Disitertide (also known as P144), a hydrophobic peptide that often requires

specific handling to ensure complete solubilization and biological activity.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for reconstituting Disitertide for in vitro experiments?

A1: Due to its hydrophobic nature, Disitertide should first be dissolved in a small amount of an

organic solvent before dilution with aqueous buffers.[1][2] Dimethyl sulfoxide (DMSO) is the

most commonly recommended initial solvent.[1] For a general workflow, dissolve the peptide in

100% DMSO to create a stock solution, and then slowly dilute this stock solution with your

aqueous buffer of choice to the final working concentration.[1]

Q2: How can I improve the dissolution of Disitertide if it doesn't dissolve easily in the initial

solvent?

A2: Sonication is frequently required to facilitate the dissolution of Disitertide.[1][2][3] Gentle

warming of the peptide solution can also be beneficial, but avoid excessive heat which could

degrade the peptide.[1][3] If you observe that the solution is cloudy or has gelled after

sonication, it may indicate that the peptide is suspended rather than fully dissolved, and a

stronger solvent or different approach may be needed.[4]

Q3: Is there a specific sonication protocol for Disitertide reconstitution?
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A3: While a universally standardized protocol for Disitertide is not available, a general

procedure for hydrophobic peptides can be effectively applied. This involves using an ultrasonic

water bath to break up peptide aggregates. A recommended starting point is to perform short

bursts of sonication with cooling periods in between to prevent overheating. For example, three

10-second sonication pulses, with the vial being placed on ice between each pulse, can

significantly improve solubility.[1]

Q4: What are the recommended formulations for in vivo studies with Disitertide?

A4: For in vivo applications, specific formulations are required to ensure bioavailability and

prevent precipitation. A commonly used formulation involves a mixture of solvents. One such

recipe is a solution composed of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[5]

[6] It is crucial to prepare this working solution fresh on the day of use.[6]

Q5: How should I store Disitertide, both in its lyophilized form and after reconstitution?

A5: Lyophilized Disitertide should be stored at -20°C or -80°C for long-term stability.[3] Once

reconstituted, it is best to prepare aliquots of the stock solution to avoid repeated freeze-thaw

cycles, which can degrade the peptide.[7] Store the reconstituted aliquots at -20°C or below.[3]

Experimental Protocols
Protocol 1: Reconstitution of Disitertide for In Vitro Use

Preparation: Allow the lyophilized Disitertide vial to equilibrate to room temperature before

opening.

Initial Dissolution: Add a small volume of 100% DMSO to the vial to create a concentrated

stock solution. Refer to the table below for recommended concentrations.

Sonication:

Place the sealed vial in an ultrasonic water bath.

Sonicate for 10-15 seconds.

Remove the vial and place it on ice for at least 30 seconds.
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Repeat this cycle 2-3 times, or until the solution is clear.

Dilution: Slowly add the DMSO stock solution dropwise to your desired aqueous buffer while

gently vortexing to reach the final working concentration.

Final Check: Visually inspect the final solution for any particulates. If the solution is not clear,

further sonication of the final dilution may be attempted, but be cautious of potential

precipitation.

Quantitative Data Summary
Parameter In Vitro Stock Solution

In Vivo Formulation
Example

Initial Solvent 100% DMSO[1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline[5]

[6]

Recommended Concentration 10-25 mg/mL in DMSO[8] ≥ 2.5 mg/mL[5]

Sonication
Required to aid dissolution[1]

[2][3]

May be needed if precipitation

occurs[6]

Storage of Stock
Aliquot and store at -20°C or

-80°C[3]
Prepare fresh for each use[6]
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Issue Possible Cause Recommended Solution

Cloudy or Precipitated Solution

Incomplete dissolution due to

the hydrophobic nature of

Disitertide.

- Increase the duration or

number of sonication cycles,

ensuring cooling steps are

included. - Try gentle warming

(e.g., 37°C water bath for a

few minutes).[3] - For in vitro

solutions, consider starting

with a higher concentration of

DMSO before final dilution.

Gel Formation
Peptide aggregation through

hydrogen bonding.

- Use a chaotropic agent like

6M Guanidine Hydrochloride or

8M Urea as a last resort, as

these can interfere with

biological assays.

Loss of Peptide Activity
Degradation due to improper

handling or storage.

- Avoid repeated freeze-thaw

cycles by preparing single-use

aliquots.[7] - Ensure the

peptide is fully dissolved

before use, as undissolved

peptide will not be biologically

active. - Protect from light and

store at recommended

temperatures.
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Disitertide Reconstitution Workflow

Preparation

Dissolution

Final Dilution

Storage

Start: Lyophilized Disitertide

Equilibrate vial to Room Temperature

Add 100% DMSO for Stock Solution

Sonicate (e.g., 3x 10s with cooling) Aliquot Stock Solution

Check for Clarity

If Not Clear

Slowly Dilute in Aqueous Buffer

If Clear

Final Working Solution

Store at -20°C to -80°C

Click to download full resolution via product page

Caption: Workflow for the reconstitution of Disitertide.
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Caption: Decision tree for troubleshooting Disitertide solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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